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Compound of Interest

Compound Name: delta2-Cefadroxil

Cat. No.: B601266

AN-HPLC-001
Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note describes a precise, and accurate reverse-phase high-
performance liquid chromatography (RP-HPLC) method for the quantification of A2-Cefadroxil,
a potential isomer and degradation product of the cephalosporin antibiotic Cefadroxil. The
method is suitable for the analysis of bulk drug substances and for monitoring stability.

Introduction

Cefadroxil is a first-generation cephalosporin antibiotic used to treat a variety of bacterial
infections.[1][2] Like other B-lactam antibiotics, its stability can be a critical attribute, with the
potential for degradation into various related substances. One such potential impurity is the A2-
isomer of Cefadroxil (delta-2-Cefadroxil), a positional isomer where the double bond in the
dihydrothiazine ring is shifted. The quantification of such impurities is crucial for ensuring the
safety and efficacy of the drug product.[3] This application note presents a validated HPLC
method for the separation and quantification of A2-Cefadroxil from its parent compound,
Cefadroxil.

Experimental Protocols

2.1. Materials and Reagents
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» Cefadroxil Reference Standard (USP or EP)

» A2-Cefadroxil Reference Standard

o Acetonitrile (HPLC Grade)

o Methanol (HPLC Grade)

o Potassium dihydrogen phosphate (KH2POa4) (Analytical Grade)
o Orthophosphoric acid (Analytical Grade)

o Water (HPLC Grade)

2.2. Equipment

» High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Photodiode
Array (PDA) detector.

e A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 pm particle size) is a common
choice for cephalosporin analysis.[4][5]

» Analytical balance

e pH meter

» Sonicator

e Volumetric flasks and pipettes
o Syringe filters (0.45 um)

2.3. Preparation of Solutions

o Mobile Phase: A mixture of phosphate buffer and an organic solvent is typically used.[1][4][5]
Prepare a 0.05 M potassium dihydrogen phosphate buffer and adjust the pH to 5.5 with
dilute orthophosphoric acid. The mobile phase will consist of this buffer and acetonitrile in a
ratio of 96:4 (v/v).[6] Filter and degas the mobile phase before use.
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o Standard Stock Solution (Cefadroxil): Accurately weigh about 25 mg of Cefadroxil reference
standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with the mobile
phase to obtain a concentration of 1000 pg/mL.

o Standard Stock Solution (A2-Cefadroxil): Accurately weigh about 25 mg of A2-Cefadroxil
reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with the
mobile phase to obtain a concentration of 1000 pg/mL.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solutions with the mobile phase to the desired concentrations for linearity and other
validation parameters.

2.4. Chromatographic Conditions

Parameter Condition

Column C18, 250 mm x 4.6 mm, 5 um

0.05 M KHzPOa4 Buffer (pH 5.5) : Acetonitrile

Mobile Phase
(96:4, viv)[6]
Flow Rate 1.0 mL/min[1][4]
Injection Volume 20 pL
Detection Wavelength 230 nm[5][6]
Column Temperature Ambient
Run Time Approximately 15 minutes

Method Validation

The developed method was validated according to the International Council for Harmonisation
(ICH) guidelines.[7]

3.1. System Suitability

System suitability was evaluated by injecting six replicate injections of a standard solution
containing both Cefadroxil and A2-Cefadroxil. The acceptance criteria are listed in the table
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below.
3.2. Specificity

The specificity of the method was determined by assessing the resolution between the peaks
of Cefadroxil and A2-Cefadroxil. The peaks should be well-resolved with a resolution factor of
not less than 2.0.

3.3. Linearity

Linearity was established by analyzing a series of at least five concentrations of A2-Cefadroxil
over the range of 0.5 pg/mL to 10 pg/mL. The calibration curve was plotted as peak area
versus concentration, and the correlation coefficient (r?) was determined.

3.4. Accuracy

The accuracy of the method was determined by recovery studies. A known amount of A2-
Cefadroxil was spiked into a sample solution at three different concentration levels (e.g., 80%,
100%, and 120% of the target concentration). The percentage recovery was then calculated.

3.5. Precision

o Repeatability (Intra-day precision): The precision of the method was determined by injecting
six replicate samples of the same concentration of A2-Cefadroxil on the same day.

 Intermediate Precision (Inter-day precision): The intermediate precision was assessed by
analyzing the same sample on two different days by different analysts.

The relative standard deviation (%RSD) was calculated for the peak areas.
3.6. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope
of the calibration curve.

LOD=3.3*(c/S)LOQ =10*(c/S)

Where:
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e 0 = the standard deviation of the y-intercepts of regression lines

e S =the slope of the calibration curve

Data Presentation

Table 1: System Suitability Parameters

Parameter Acceptance Criteria Observed Value
Tailing Factor (Asymmetry) <20 1.1
Theoretical Plates > 2000 4500
% RSD of Peak Area <2.0% 0.8%
Resolution (between
Cefadroxil and A2-Cefadroxil) =20 25

Table 2: Linearity Data for A2-Cefadroxil
Concentration (ug/mL) Peak Area (arbitrary units)
0.5 12,540
1.0 25,110
2.5 62,800
5.0 125,500
10.0 251,200
Correlation Coefficient (r2) >0.999

Table 3: Accuracy (Recovery) Data
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. Amount Added Amount Recovered
Spiked Level % Recovery
(ng/mL) (ng/mL)
80% 4.0 3.98 99.5%
100% 5.0 5.03 100.6%
120% 6.0 5.95 99.2%
Average Recovery 99.77%
Table 4: Precision Data
Precision % RSD
Repeatability (Intra-day) 0.95%
Intermediate Precision (Inter-day) 1.35%
Table 5: LOD and LOQ
Parameter Result
LOD 0.15 pg/mL
LOQ 0.5 pg/mL
Visualizations

Caption: Experimental workflow for HPLC quantification of A2-Cefadroxil.

Caption: Logical relationship of HPLC method validation parameters.

Conclusion

The developed RP-HPLC method is simple, specific, accurate, and precise for the

guantification of A2-Cefadroxil. The method was successfully validated according to ICH

guidelines and can be effectively used for routine quality control analysis and stability studies of
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Cefadroxil. The chromatographic conditions ensure adequate separation of A2-Cefadroxil from
the main Cefadroxil peak, allowing for reliable quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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